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Compound of Interest

Compound Name: Chlorophyll C3

Cat. No.: B599775 Get Quote

An in-depth exploration of the occurrence, biosynthesis, and analytical methodologies for the

chemotaxonomically significant pigment, chlorophyll c3, tailored for researchers, scientists,

and professionals in drug development.

Introduction
Chlorophylls, the cornerstone pigments of photosynthesis, exhibit a rich diversity beyond the

ubiquitous chlorophyll a. Among these, the chlorophyll c family plays a crucial role as accessory

light-harvesting pigments in many marine phytoplankton. This technical guide focuses

specifically on chlorophyll c3, a key biomarker for certain algal groups. Understanding the

distribution and concentration of chlorophyll c3 is vital for phytoplankton community analysis,

ecological modeling, and exploring the biotechnological potential of these organisms. This

document provides a comprehensive overview of the phytoplankton species known to contain

chlorophyll c3, detailed experimental protocols for its detection and quantification, and an

exploration of its biosynthetic pathway.

Distribution of Chlorophyll c3 Among Phytoplankton
Species
Chlorophyll c3 is not as widespread as chlorophylls c1 and c2. Its presence is a key

chemotaxonomic indicator for specific algal classes, primarily within the Prymnesiophyceae

(Haptophyta) and Dinophyceae (Dinoflagellata), and has also been identified in some diatoms

(Bacillariophyceae).
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Quantitative Data on Chlorophyll c3 Distribution
The following table summarizes the known distribution of chlorophyll c3 in various

phytoplankton species, including quantitative data where available. It is important to note that

pigment ratios can vary depending on environmental factors such as light and nutrient

availability.
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Taxonomic
Group

Species
Chlorophyll c
Profile

Molar Ratio
(Chl c3 / Chl a)

Reference(s)

Prymnesiophyce

ae
Emiliania huxleyi c1, c2, c3 ~0.05 - 0.25 [1]

Prymnesium

parvum
c1, c2, c3 Present [1]

Phaeocystis

globosa
c2, c3

Varies (can be a

major Chl c)
[2][3]

Chrysochromulin

a polylepis
c1, c2, c3 Present

Bacillariophycea

e

Pseudo-nitzschia

fraudulenta
c1, c2, c3 Present

Pseudo-nitzschia

multistriata
c1, c2, c3 Present

Pseudo-nitzschia

pungens
c1, c2, c3 Present

Pseudo-nitzschia

arenysensis
c2, c3 Present

Pseudo-nitzschia

calliantha
c2, c3 Present

Pseudo-nitzschia

cuspidata
c2, c3 Present

Pseudo-nitzschia

decipiens
c2, c3 Present

Pseudo-nitzschia

delicatissima
c2, c3 Present

Pseudo-nitzschia

galaxiae
c2, c3 Present
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Pseudo-nitzschia

mannii
c2, c3 Present

Pseudo-nitzschia

pseudodelicatissi

ma

c2, c3 Present

Pseudo-nitzschia

subcurvata
c2, c3 Present

Dinophyceae
Karenia

mikimotoi
c2, c3 Present

Karlodinium

veneficum
c2, c3 Present

Experimental Protocols for Chlorophyll c3 Analysis
The most robust and widely used method for the separation and quantification of chlorophyll c

pigments, including chlorophyll c3, is High-Performance Liquid Chromatography (HPLC).

Detailed Protocol for HPLC Analysis of Phytoplankton
Pigments
This protocol is a synthesis of commonly employed methods for the analysis of chlorophylls

and carotenoids from phytoplankton.

1. Sample Collection and Filtration:

Collect seawater samples in opaque bottles to prevent photodegradation of pigments.

Filter a known volume of seawater (typically 0.5 to 5 liters, depending on phytoplankton

biomass) through a 25 mm or 47 mm glass fiber filter (e.g., GF/F) under low vacuum.

Immediately after filtration, fold the filter, place it in a cryovial, and flash-freeze in liquid

nitrogen. Store at -80°C until extraction.

2. Pigment Extraction:
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Place the frozen filter in a tube with 3-5 mL of 90-100% acetone or methanol. The addition of

an internal standard (e.g., canthaxanthin) is recommended for accurate quantification.

Disrupt the cells to ensure complete extraction. This can be achieved by:

Sonication: Place the tube in an ice bath and sonicate for 10-15 minutes.

Grinding: Manually grind the filter with a glass rod.

Allow the pigments to extract in the dark at -20°C for at least 4 hours (overnight is common).

Centrifuge the extract at high speed (e.g., 10,000 x g) for 10 minutes at 4°C to pellet the filter

and cell debris.

Carefully transfer the supernatant to a clean vial. For HPLC analysis, it is recommended to

filter the extract through a 0.2 µm syringe filter.

3. HPLC Analysis:

Instrumentation: A standard HPLC system equipped with a photodiode array (PDA) or a

multi-wavelength absorbance detector is required. A C8 or C18 reversed-phase column is

typically used.

Mobile Phase: A common mobile phase consists of a ternary gradient system. An example

is:

Solvent A: 80:20 (v/v) methanol: 0.5 M ammonium acetate

Solvent B: 90:10 (v/v) acetonitrile:water

Solvent C: Ethyl acetate

Gradient Elution: A typical gradient program is as follows (flow rate of 1 mL/min):

0 min: 90% A, 10% B

1 min: 100% B
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11 min: 70% B, 30% C

14 min: 40% B, 60% C

25 min: 100% C

28 min: 90% A, 10% B (re-equilibration)

35 min: End of run

Detection: Monitor the eluent at 440 nm for most chlorophylls and carotenoids. A full spectral

scan (e.g., 400-700 nm) with a PDA detector is ideal for pigment identification based on

absorption spectra. The retention time for chlorophyll c3 is typically in the early part of the

chromatogram due to its polarity, often eluting before chlorophyll c1 and c2.[4]

Quantification: Pigment concentrations are determined by comparing the peak areas in the

sample chromatogram to those of pure standards of known concentration.

Biosynthesis of Chlorophyll c3
The biosynthesis of chlorophylls is a complex enzymatic pathway. The synthesis of chlorophyll

c branches from the main chlorophyll pathway.

Signaling Pathway and Key Enzymes
Recent research has identified a key enzyme, Chlorophyll c Synthase (CHLC), which is a

dioxygenase. This enzyme catalyzes the conversion of chlorophyllide a into chlorophyll c. The

specificity of different CHLC orthologs is thought to influence the ratio of chlorophyll c1 to c2

produced by an organism.

The exact enzymatic step that leads to the formation of chlorophyll c3 from a chlorophyll c

precursor is still an area of active research. It is hypothesized that a specific methyltransferase

or a similar modifying enzyme is responsible for the unique chemical structure of chlorophyll
c3.

Visualizations
Chlorophyll Biosynthesis Pathway
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Biosynthesis pathway of chlorophylls a and c.

Experimental Workflow for HPLC Pigment Analysis
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Workflow for phytoplankton pigment analysis by HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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